(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)-[4-[2-furanyl(oxo)methyl]-1-piperazinyl]methanone
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Overview
Description
(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)-[4-[2-furanyl(oxo)methyl]-1-piperazinyl]methanone is a member of carbazoles.
Scientific Research Applications
Molecular Interaction Studies
- Antagonist Interaction with CB1 Cannabinoid Receptor: The compound N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, similar in structure to the query compound, acts as a potent antagonist for the CB1 cannabinoid receptor. This study provides insights into the conformational analysis and pharmacophore models for CB1 receptor ligands, which could be relevant for similar compounds (Shim et al., 2002).
Synthesis and Docking Studies
Synthesis of Heterocyclic Compounds for Anticancer and Antimicrobial Agents
A study focused on the synthesis of novel biologically potent heterocyclic compounds, including 1,3-oxazole and pyridyl-pyrazolines, which are structurally similar to the query compound. These compounds showed promising anticancer and antimicrobial activities (Katariya, Vennapu, & Shah, 2021).
Reactions of Carbazole Derivatives
This study investigated the reactions of methyl 2-(1-oxo-2,3,4,9-tetrahydro-1H-carbazol-2-yl)oxoacetates, closely related to the query compound, and synthesized various derivatives. These reactions are significant for understanding the chemical properties and potential applications of similar carbazole derivatives (Martin & Prasad, 2007).
Biological Activity Studies
Histamine H(4) Receptor Antagonists
Compounds structurally related to the query compound, specifically involving indole and benzimidazole piperazines, were studied for their antagonistic effects on the histamine H(4) receptor. This research highlights the potential for similar compounds in therapeutic applications (Terzioğlu et al., 2004).
Antimicrobial Agents Based on Carbazol Derivatives
The study explored the synthesis of novel antimicrobial agents using carbazole derivatives, which bear structural resemblance to the compound . These agents demonstrated significant antimicrobial activity, indicating potential pharmaceutical applications (Bordei (Telehoiu) et al., 2020).
Properties
Molecular Formula |
C22H22ClN3O3 |
---|---|
Molecular Weight |
411.9 g/mol |
IUPAC Name |
(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)-[4-(furan-2-carbonyl)piperazin-1-yl]methanone |
InChI |
InChI=1S/C22H22ClN3O3/c23-14-6-7-18-17(13-14)15-3-1-4-16(20(15)24-18)21(27)25-8-10-26(11-9-25)22(28)19-5-2-12-29-19/h2,5-7,12-13,16,24H,1,3-4,8-11H2 |
InChI Key |
FRSZNZNJHSDBGI-UHFFFAOYSA-N |
SMILES |
C1CC(C2=C(C1)C3=C(N2)C=CC(=C3)Cl)C(=O)N4CCN(CC4)C(=O)C5=CC=CO5 |
Canonical SMILES |
C1CC(C2=C(C1)C3=C(N2)C=CC(=C3)Cl)C(=O)N4CCN(CC4)C(=O)C5=CC=CO5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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